Cas no 60665-94-3 (methyl 3-hydroxy-2-methylpentanoate)

Methyl 3-hydroxy-2-methylpentanoate is a chiral ester compound characterized by its hydroxyl and methyl substituents on the pentanoate backbone. This structural configuration imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, fragrances, and fine chemicals. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling use in asymmetric synthesis and stereoselective reactions. Its well-defined stereochemistry makes it valuable for producing enantiomerically pure compounds. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its balanced polarity ensures solubility in common organic solvents, enhancing its utility in reaction systems.
